Cas no 1795032-25-5 (({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate)

• Product Name: ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate
• CAS No: 1795032-25-5
• MF: C₁₇H₁₂ClF₄NO₃
• MW: 389.728697776794
• CID: 5324539
• Update Time: 2025-10-30

({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ({[2-(TRIFLUOROMETHYL)PHENYL]METHYL}CARBAMOYL)METHYL 3-CHLORO-4-FLUOROBENZOATE
• 2-oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 3-chloro-4-fluorobenzoate
• 2-oxo-2-{[2-(trifluoromethyl)benzyl]amino}ethyl 3-chloro-4-fluorobenzoate
• STL195123
• ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate

• Inchi： 1S/C17H12ClF4NO3/c18-13-7-10(5-6-14(13)19)16(25)26-9-15(24)23-8-11-3-1-2-4-12(11)17(20,21)22/h1-7H,8-9H2,(H,23,24)
• InChI Key： GGBAUJACQKQXJN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=O)OCC(NCC1C=CC=CC=1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 503
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate

Introduction to {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate (CAS No. 1795032-25-5)

{[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1795032-25-5, represents a class of molecules that are being extensively studied for their potential applications in drug development and biochemistry. The presence of multiple fluorine atoms and a trifluoromethyl group in its structure imparts distinct electronic and steric characteristics, making it a valuable candidate for various chemical and biological investigations.

The molecular structure of {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate consists of a benzoate moiety linked to a carbamoyl group, which is further substituted with a methyl group. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The trifluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic properties of drugs, enhancing their metabolic stability and lipophilicity. Such features are highly desirable in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their improved bioavailability and binding affinity. The compound {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate exemplifies this trend, as it incorporates both fluorine atoms and a trifluoromethyl group into its structure. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its interaction with biological systems. For instance, the electron-withdrawing nature of the trifluoromethyl group can enhance the binding affinity of the compound to its target receptors, while the fluorine atoms can improve its metabolic stability.

The benzoate moiety in this compound is another key feature that contributes to its potential therapeutic applications. Benzoate derivatives are well-known for their role in various biological processes, including inflammation modulation and enzyme inhibition. The carbamoyl group further extends the molecular framework, providing additional sites for interaction with biological targets. This combination of structural elements makes {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate a promising candidate for further investigation in drug discovery.

Recent studies have begun to explore the pharmacological properties of this compound, particularly in the context of its potential applications as an intermediate in the synthesis of more complex pharmaceuticals. The unique structural features of {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate have led researchers to investigate its interactions with various enzymes and receptors. For example, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The synthesis of {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular structure. These synthetic methodologies not only highlight the complexity involved in producing such compounds but also underscore the importance of innovative approaches in pharmaceutical chemistry.

As research continues to uncover new applications for fluorinated compounds, the significance of {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate is likely to grow. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in both academic and industrial settings. The continued investigation into this compound could lead to significant advancements in drug development and our understanding of molecular interactions at the biochemical level.

The future prospects for {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate are promising, with ongoing studies aimed at optimizing its synthesis and evaluating its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing the full potential of this compound. As our knowledge base expands and new technologies emerge, we can expect to see increasingly sophisticated applications of fluorinated compounds like {[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 3-chloro-4-fluorobenzoate in medicine and beyond.